9,13-Dimethylpentatriacontane

• CAS No.: 76535-37-0
• Molecular Formula: C37H76
• Molecular Weight: 521.0 g/mol
• IUPAC Name: 9,13-dimethylpentatriacontane
• InChI: InChI=1S/C37H76/c1-5-7-9-11-13-14-15-16-17-18-19-20-21-22-23-24-25-26-28-30-33-37(4)35-31-34-36(3)32-29-27-12-10-8-6-2/h36-37H,5-35H2,1-4H3
• InChI Key: MCKWDTXLZQPZFA-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCCCCCCCCCCCCCCCC(C)CCCC(C)CCCCCCCC

Description

9,13-Dimethylpentatriacontane is a long-chain hydrocarbon with the molecular formula C37H76. It is a methyl-branched alkane, specifically a dimethyl derivative of pentatriacontane. This compound is notable for its role as a sex pheromone in certain insect species, particularly the tsetse fly, Glossina pallidipes .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 9,13-Dimethylpentatriacontane typically involves the use of optically pure starting materials. One common synthetic route starts with ®-(+)-citronellic acid, which undergoes a series of reactions including esterification, epoxidation, and periodic acid oxidation . The key steps involve the Wittig olefination and the use of methyl acetoacetate as a connector to combine two building blocks .

Industrial Production Methods:

Chemical Reactions Analysis

Types of Reactions: 9,13-Dimethylpentatriacontane primarily undergoes reactions typical of alkanes, such as:

Oxidation: This reaction can lead to the formation of alcohols, aldehydes, or carboxylic acids.

Reduction: Although less common for alkanes, reduction can occur under specific conditions.

Substitution: Halogenation is a common substitution reaction for alkanes.

Common Reagents and Conditions:

Oxidation: Strong oxidizing agents like potassium permanganate (KMnO4) or chromic acid (H2CrO4).

Reduction: Catalytic hydrogenation using hydrogen gas (H2) and a metal catalyst such as palladium (Pd).

Substitution: Halogens like chlorine (Cl2) or bromine (Br2) in the presence of UV light.

Major Products:

Oxidation: Alcohols, aldehydes, carboxylic acids.

Reduction: Alkanes with fewer double bonds.

Substitution: Haloalkanes.

Scientific Research Applications

9,13-Dimethylpentatriacontane has several applications in scientific research:

Chemistry: Used as a model compound to study the properties and reactions of long-chain hydrocarbons.

Biology: Functions as a sex pheromone in tsetse flies, aiding in the study of insect behavior and pest control.

Industry: Used in the development of synthetic pheromones for pest management.

Mechanism of Action

The primary mechanism of action for 9,13-Dimethylpentatriacontane is its role as a sex pheromone. It interacts with specific receptors in the olfactory system of tsetse flies, triggering sexual activity. The molecular targets are olfactory receptors that detect the hydrocarbon’s unique structure .

Comparison with Similar Compounds

13,23-Dimethylpentatriacontane: Another methyl-branched alkane with similar pheromone activity in tsetse flies.

15,19-Dimethylpentatriacontane: Also functions as a sex pheromone in insects.

Uniqueness: 9,13-Dimethylpentatriacontane is unique due to its specific branching pattern and its high activity as a sex pheromone in certain insect species. Its synthesis and applications in pest control highlight its importance in both scientific research and practical applications .